Cas no 1804088-35-4 (2-(3-Chloropropyl)-3-methylbenzyl alcohol)

• Product Name: 2-(3-Chloropropyl)-3-methylbenzyl alcohol
• CAS No: 1804088-35-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5004685
• Update Time: 2025-06-08

2-(3-Chloropropyl)-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-methylbenzyl alcohol

• Inchi： 1S/C11H15ClO/c1-9-4-2-5-10(8-13)11(9)6-3-7-12/h2,4-5,13H,3,6-8H2,1H3
• InChI Key： BYNYCEAIBLNMDY-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C)=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Additional information on 2-(3-Chloropropyl)-3-methylbenzyl alcohol

Introduction to 2-(3-Chloropropyl)-3-methylbenzyl Alcohol (CAS No. 1804088-35-4)

2-(3-Chloropropyl)-3-methylbenzyl alcohol (CAS No. 1804088-35-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzyl alcohol core with a 3-chloropropyl and a 3-methyl substituent, which endow it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-(3-Chloropropyl)-3-methylbenzyl alcohol is C₁₁H₁₅ClO, and its molecular weight is approximately 204.7 g/mol. The compound exists as a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a versatile starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(3-Chloropropyl)-3-methylbenzyl alcohol has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of new antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The chloropropyl group can be functionalized to introduce various pharmacophores, enhancing the compound's biological activity and selectivity.

Beyond pharmaceuticals, 2-(3-Chloropropyl)-3-methylbenzyl alcohol has found applications in materials science. Its unique structure makes it suitable for the synthesis of functional polymers and coatings. For instance, researchers have utilized this compound to create polymer coatings with improved adhesion properties and enhanced resistance to environmental factors such as UV radiation and moisture. These coatings have potential applications in the automotive, aerospace, and electronics industries.

In the field of chemical synthesis, 2-(3-Chloropropyl)-3-methylbenzyl alcohol serves as a valuable building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to introduce multiple substituents in a controlled manner, facilitating the synthesis of compounds with tailored properties. This versatility has led to its use in the development of new catalysts, ligands, and chiral auxiliaries.

The environmental impact of 2-(3-Chloropropyl)-3-methylbenzyl alcohol is an important consideration in its industrial applications. Recent studies have focused on optimizing synthetic routes to minimize waste generation and improve the overall sustainability of processes involving this compound. Green chemistry principles are being applied to develop more efficient and environmentally friendly methods for its production and use.

In conclusion, 2-(3-Chloropropyl)-3-methylbenzyl alcohol (CAS No. 1804088-35-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new uses and improve our understanding of its properties, making it an important molecule for future scientific advancements.